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Foreword
In the landscape of modern medicinal chemistry and drug discovery, the pyridine scaffold

remains a cornerstone for the development of novel therapeutic agents. Its versatile electronic

properties and ability to engage in a multitude of biological interactions have rendered it a

privileged structure in the pharmacopoeia. Within this vast chemical space, 2-Methyl-6-
(methylthio)nicotinic acid (CAS No. 137347-37-6) emerges as a compound of significant

interest. Its unique substitution pattern, featuring both a methyl and a methylthio group on the

pyridine ring, presents a compelling profile for researchers and drug development

professionals. This guide aims to provide a comprehensive technical overview of this molecule,

from its fundamental properties and synthesis to its potential applications, grounded in

established scientific principles and field-proven insights.

Molecular Profile and Physicochemical Properties
2-Methyl-6-(methylthio)nicotinic acid is a derivative of nicotinic acid, also known as vitamin

B3. The introduction of a methyl group at the 2-position and a methylthio group at the 6-position
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significantly alters the electronic and steric landscape of the parent molecule, thereby

influencing its reactivity and potential biological activity.

Table 1: Physicochemical Properties of 2-Methyl-6-(methylthio)nicotinic acid

Property Value Source

CAS Number 137347-37-6

Molecular Formula C₈H₉NO₂S

Molecular Weight 183.23 g/mol

Appearance Off-white powder/solid [1]

Purity ≥97% (typical)

SMILES
O=C(O)C1=C(C)N=C(SC)C=C

1

InChI Key
HUYBFOHLVMQBPF-

UHFFFAOYSA-N

Synthesis of 2-Methyl-6-(methylthio)nicotinic Acid:
A Plausible Synthetic Pathway
While a specific, detailed published synthesis protocol for 2-Methyl-6-(methylthio)nicotinic
acid is not readily available in the searched literature, a plausible and scientifically sound

synthetic route can be proposed based on established organic chemistry principles and

reactions of similar nicotinic acid derivatives. The most logical approach involves a nucleophilic

aromatic substitution reaction on a suitable 2-chloro-6-methylnicotinic acid precursor.

Proposed Synthetic Workflow
The proposed synthesis is a two-step process starting from the commercially available 2-

hydroxy-6-methylnicotinic acid.

2-Hydroxy-6-methylnicotinic acid 2-Chloro-6-methylnicotinic acid
  Chlorination (e.g., POCl₃)

2-Methyl-6-(methylthio)nicotinic acid
  Nucleophilic Substitution (e.g., NaSMe)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b13008998/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-methyl-6-methylthio-nicotinic-acid
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL09920&PLANT=d__ALF
https://www.benchchem.com/product/b13008998/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-methyl-6-methylthio-nicotinic-acid
https://www.benchchem.com/product/b13008998/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-methyl-6-methylthio-nicotinic-acid
https://www.benchchem.com/product/b13008998/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-methyl-6-methylthio-nicotinic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13008998?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Proposed synthetic workflow for 2-Methyl-6-(methylthio)nicotinic acid.

Step-by-Step Experimental Protocol (Proposed)
Step 1: Synthesis of 2-Chloro-6-methylnicotinic acid

This step is based on a known procedure for the chlorination of hydroxypyridines.[2]

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, place 2-hydroxy-6-methylnicotinic acid (1 equivalent).

Chlorination: Carefully add phosphorus oxychloride (POCl₃) (excess, e.g., 3-5 equivalents) to

the flask.

Heating: Heat the reaction mixture at reflux (approximately 105-110 °C) for 2-4 hours. The

progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

Work-up: After completion, cool the reaction mixture to room temperature and carefully pour

it onto crushed ice with vigorous stirring. The product, 2-chloro-6-methylnicotinic acid, will

precipitate out of the solution.

Isolation and Purification: Collect the precipitate by vacuum filtration, wash with cold water,

and dry under vacuum. The crude product can be further purified by recrystallization from a

suitable solvent system (e.g., ethanol/water).

Step 2: Synthesis of 2-Methyl-6-(methylthio)nicotinic acid

This step utilizes a nucleophilic aromatic substitution reaction, a common method for

introducing sulfur-containing functional groups onto pyridine rings.[3]

Reactant Preparation: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen

or argon), dissolve the synthesized 2-chloro-6-methylnicotinic acid (1 equivalent) in a

suitable polar aprotic solvent such as dimethylformamide (DMF) or N-methyl-2-pyrrolidone

(NMP).
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Nucleophile Addition: Add sodium thiomethoxide (NaSMe) (1.1-1.5 equivalents) to the

solution. The reaction can be performed at room temperature or with gentle heating (e.g., 50-

80 °C) to facilitate the substitution.

Reaction Monitoring: Monitor the reaction progress by TLC until the starting material is

consumed.

Quenching and Acidification: Upon completion, cool the reaction mixture to room

temperature and carefully quench it by adding water. Acidify the mixture with a suitable acid

(e.g., 1M HCl) to a pH of approximately 3-4. This will protonate the carboxylate and

precipitate the desired product.

Isolation and Purification: Collect the precipitated 2-Methyl-6-(methylthio)nicotinic acid by

vacuum filtration, wash with water, and dry. Further purification can be achieved by

recrystallization.

Potential Applications and Biological Significance
While specific biological data for 2-Methyl-6-(methylthio)nicotinic acid is not extensively

documented in the available literature, the broader class of nicotinic acid derivatives has shown

a wide spectrum of pharmacological activities.[4][5] The structural features of the target

molecule suggest several potential areas of application in drug discovery.

Antimicrobial and Antifungal Activity
Nicotinic acid derivatives are known to possess antimicrobial and antifungal properties.[6] The

presence of a sulfur-containing moiety, such as the methylthio group, can enhance these

activities. Sulfur-containing heterocyclic compounds often exhibit potent biological effects due

to their ability to interact with various biological targets. It is plausible that 2-Methyl-6-
(methylthio)nicotinic acid could be investigated as a potential lead compound for the

development of new antibacterial or antifungal agents.

Anti-inflammatory Properties
Several derivatives of nicotinic acid have been reported to exhibit anti-inflammatory activity.

The mechanism of action often involves the modulation of inflammatory pathways. The
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structural alerts within 2-Methyl-6-(methylthio)nicotinic acid warrant its investigation in

assays for anti-inflammatory efficacy.

Agrochemical Applications
Nicotinamide derivatives have been explored for their fungicidal activity against various plant

pathogens.[1] The unique substitution pattern of 2-Methyl-6-(methylthio)nicotinic acid could

confer selective activity against certain fungal species, making it a candidate for agrochemical

research and development.

Spectroscopic Characterization (Predicted)
Although specific experimental spectra for 2-Methyl-6-(methylthio)nicotinic acid are not

available in the searched databases, a prediction of the key spectroscopic features can be

made based on the analysis of its structure and data from closely related compounds.

Table 2: Predicted Spectroscopic Data for 2-Methyl-6-(methylthio)nicotinic acid
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Technique Predicted Key Features

¹H NMR

- Aromatic protons on the pyridine ring (doublets

or multiplets in the range of δ 7.0-8.5 ppm).-

Singlet for the methyl group protons (δ 2.0-2.5

ppm).- Singlet for the methylthio group protons

(δ 2.5-3.0 ppm).- Broad singlet for the carboxylic

acid proton (δ > 10 ppm).

¹³C NMR

- Carbonyl carbon of the carboxylic acid (δ 165-

175 ppm).- Aromatic carbons of the pyridine ring

(δ 120-160 ppm).- Methyl carbon (δ 15-25

ppm).- Methylthio carbon (δ 10-20 ppm).

IR (Infrared)

- Broad O-H stretch from the carboxylic acid

(2500-3300 cm⁻¹).- C=O stretch from the

carboxylic acid (1680-1710 cm⁻¹).- C=C and

C=N stretches from the pyridine ring (1400-1600

cm⁻¹).- C-S stretch (600-800 cm⁻¹).

Mass Spec (MS)

- Molecular ion peak (M⁺) at m/z = 183.03.-

Fragmentation patterns corresponding to the

loss of COOH, SCH₃, and other fragments.

Safety and Handling
Based on the Safety Data Sheet (SDS) for 2-(Methylthio)nicotinic acid, a closely related

compound, and general laboratory safety practices, the following handling precautions are

recommended.[1]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

chemical-resistant gloves, and a lab coat.

Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of

dust or vapors. Avoid contact with skin and eyes.

Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container. Keep

away from incompatible materials such as strong oxidizing agents.
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First Aid:

Skin Contact: In case of contact, immediately wash the affected area with plenty of soap

and water.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.

Inhalation: Move the person to fresh air.

Ingestion: Do not induce vomiting. Rinse mouth with water.

In all cases of exposure, seek medical attention.

Conclusion and Future Perspectives
2-Methyl-6-(methylthio)nicotinic acid represents a promising scaffold for further investigation

in the fields of medicinal chemistry and materials science. Its synthesis, achievable through a

plausible and scalable route, opens the door for the generation of analogs and derivatives for

structure-activity relationship (SAR) studies. The anticipated biological activities, based on the

broader class of nicotinic acid derivatives, suggest that this compound could be a valuable

starting point for the discovery of new therapeutic agents. Future research should focus on the

validation of the proposed synthetic protocol, a thorough evaluation of its biological profile, and

the elucidation of its mechanism of action. Such endeavors will undoubtedly contribute to a

deeper understanding of the chemical and biological properties of this intriguing molecule and

pave the way for its potential application in drug development and beyond.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 2-Methyl-6-
(methylthio)nicotinic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13008998/docs#an-in-depth-technical-guide-to-2-
methyl-6-methylthio-nicotinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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